Cas no 945119-01-7 (Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]-)

Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- is a fluorinated piperidine derivative with potential applications in pharmaceutical and chemical research. The compound features a benzamide scaffold substituted with a fluoro group at the 3-position, coupled with a 1-benzylpiperidin-4-yl moiety. This structure may confer enhanced binding affinity or selectivity in biological systems, making it valuable for drug discovery, particularly in targeting neurological or receptor-based pathways. The fluorine atom improves metabolic stability and lipophilicity, while the benzylpiperidine group offers flexibility for further functionalization. Suitable for use as an intermediate in organic synthesis, it demonstrates utility in the development of novel bioactive molecules.

Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- structure

945119-01-7 structure

Product Name:Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]-

CAS No:945119-01-7

MF:C₁₉H₂₁FN₂O

MW:312.381248235703

CID:5228292

Update Time:2025-06-09

Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

- Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]-
- Inchi： 1S/C19H21FN2O/c20-17-8-4-7-16(13-17)19(23)21-18-9-11-22(12-10-18)14-15-5-2-1-3-6-15/h1-8,13,18H,9-12,14H2,(H,21,23)
- InChI Key： VGCPSUFVZQZSHY-UHFFFAOYSA-N
- SMILES： C(NC1CCN(CC2=CC=CC=C2)CC1)(=O)C1=CC=CC(F)=C1

Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-37263-0.05g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	0.05g	$66.0	2023-06-11
Enamine	EN300-37263-0.1g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	0.1g	$98.0	2023-06-11
Enamine	EN300-37263-0.25g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	0.25g	$142.0	2023-06-11
Enamine	EN300-37263-0.5g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	0.5g	$271.0	2023-06-11
Enamine	EN300-37263-1.0g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	1g	$371.0	2023-06-11
Enamine	EN300-37263-2.5g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	2.5g	$726.0	2023-06-11
Enamine	EN300-37263-5.0g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	5g	$1075.0	2023-06-11
Enamine	EN300-37263-10.0g	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	10g	$1593.0	2023-06-11
Aaron	AR019NIU-50mg	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	50mg	$116.00	2025-02-14
Aaron	AR019NIU-100mg	N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide	945119-01-7	95%	100mg	$160.00	2025-02-14

Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Additional information on Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]-

Comprehensive Overview of Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- (CAS No. 945119-01-7)

Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- (CAS No. 945119-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluoro and piperidinyl substituents, is part of the broader benzamide family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The structural features of Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- make it a promising candidate for modulating specific biological targets. The presence of a fluorine atom at the 3-position of the benzamide ring enhances its metabolic stability and binding affinity, while the N-[1-(phenylmethyl)-4-piperidinyl] moiety contributes to its lipophilicity and membrane permeability. These properties are critical for designing compounds with improved pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds like Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- has surged, driven by their applications in medicinal chemistry. Fluorination is a common strategy to optimize drug candidates, as it can improve bioavailability, reduce toxicity, and enhance target engagement. This aligns with the growing trend of precision medicine and personalized therapeutics, where researchers seek compounds with tailored properties for specific patient populations.

Another area of interest is the role of piperidine derivatives in central nervous system (CNS) drug development. The piperidinyl group in Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- suggests potential interactions with neurotransmitter receptors, making it a subject of study for neurological disorders. This is particularly relevant given the rising prevalence of CNS conditions and the need for novel therapeutics with fewer side effects.

From a synthetic chemistry perspective, Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- exemplifies the importance of heterocyclic chemistry in modern drug design. The compound's scaffold combines aromatic and aliphatic components, offering versatility for further derivatization. This flexibility is highly valued in fragment-based drug discovery, where small molecules are optimized iteratively to achieve desired biological effects.

Environmental and regulatory considerations also play a role in the interest surrounding this compound. As the pharmaceutical industry moves toward green chemistry principles, researchers are exploring sustainable synthesis routes for fluorinated benzamides. Efforts to minimize waste, reduce energy consumption, and employ eco-friendly reagents are shaping the future of compound development, including Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]-.

In summary, Benzamide, 3-fluoro-N-[1-(phenylmethyl)-4-piperidinyl]- (CAS No. 945119-01-7) represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and sustainable science. Its structural attributes and potential applications align with contemporary research priorities, making it a valuable subject for further investigation. As the scientific community continues to explore its properties, this compound may contribute to advancements in therapeutic innovation and chemical synthesis.